1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane

• CAS No.: 53941-57-4
• Molecular Formula: C19H36NO4-
• Molecular Weight: 342.5 g/mol
• IUPAC Name: (4S)-4-amino-5-oxo-5-tetradecoxypentanoate
• InChI: InChI=1S/C19H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-24-19(23)17(20)14-15-18(21)22/h17H,2-16,20H2,1H3,(H,21,22)/p-1/t17-/m0/s1
• InChI Key: XCDPWORVZXVRTG-KRWDZBQOSA-M
• Isomeric SMILES: CCCCCCCCCCCCCCOC(=O)[C@H](CCC(=O)[O-])N
• Canonical SMILES: CCCCCCCCCCCCCCOC(=O)C(CCC(=O)[O-])N

Description

1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane is a chemical compound with the molecular formula C19H34NNaO5. It is known for its unique structure and properties, which make it useful in various scientific and industrial applications .

Preparation Methods

The synthesis of 1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane involves several steps, including the reaction of specific precursors under controlled conditions. The exact synthetic routes and reaction conditions are typically proprietary information held by industrial manufacturers. general methods involve the use of organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired product .

Chemical Reactions Analysis

1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its potential therapeutic properties. Industrially, it is used in the production of various chemical products .

Mechanism of Action

The mechanism of action of 1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways are still under investigation, but it is believed to exert its effects through modulation of specific enzymes and receptors .

Comparison with Similar Compounds

1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]tetradecane can be compared with other similar compounds, such as sodium 1-[(5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-1-oxooctadecane. These compounds share similar structural features but differ in their specific chemical properties and applications. The uniqueness of this compound lies in its specific molecular structure and the resulting properties .